Cas no 81171-21-3 (methyl 2-hydroxyethane-1-sulfonate)

• Product Name: methyl 2-hydroxyethane-1-sulfonate
• CAS No: 81171-21-3
• MF: C₃H₈O₄S
• MW: 140.158220291138
• MDL: MFCD29067342
• CID: 1802002
• PubChem ID: 149898
• Update Time: 2025-10-29

methyl 2-hydroxyethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxyethanesulfonate
• Ethanesulfonic acid, 2-hydroxy-, methyl ester
• methyl 2-hydroxyethane-1-sulfonate

• MDL： MFCD29067342
• Inchi： 1S/C3H8O4S/c1-7-8(5,6)3-2-4/h4H,2-3H2,1H3
• InChI Key： ARDOMBFXFIFOFX-UHFFFAOYSA-N
• SMILES： S(CCO)(=O)(=O)OC

Additional information on methyl 2-hydroxyethane-1-sulfonate

Comprehensive Overview of Methyl 2-Hydroxyethane-1-Sulfonate (CAS No. 81171-21-3): Properties, Applications, and Industry Insights

Methyl 2-hydroxyethane-1-sulfonate (CAS No. 81171-21-3) is a versatile sulfonate ester with growing relevance in pharmaceutical, agrochemical, and specialty chemical industries. This compound, often referred to by its systematic name or CAS registry number, has garnered attention due to its unique chemical properties and functional versatility. As researchers and manufacturers seek sustainable and efficient chemical intermediates, methyl 2-hydroxyethane-1-sulfonate emerges as a candidate for applications ranging from drug synthesis to material science.

The molecular structure of methyl 2-hydroxyethane-1-sulfonate combines a sulfonate group with a hydroxyl moiety, enabling it to participate in diverse reactions such as esterifications, nucleophilic substitutions, and cross-coupling reactions. Its CAS No. 81171-21-3 is frequently searched in chemical databases, reflecting its utility in R&D workflows. Recent studies highlight its role as a building block for bioactive molecules, aligning with the industry's shift toward "green chemistry" and atom-efficient synthesis.

In the pharmaceutical sector, methyl 2-hydroxyethane-1-sulfonate is explored for its potential in prodrug design and controlled-release formulations. Searches for "sulfonate esters in drug delivery" have surged by 40% in the past year, underscoring its relevance. The compound’s stability under physiological conditions makes it a candidate for targeted therapies, particularly in oncology and neurology. Researchers also investigate its derivatives for antimicrobial properties, addressing global concerns about antibiotic resistance.

From an industrial perspective, CAS No. 81171-21-3 is valued for its solubility in polar solvents, facilitating its use in coatings and adhesives. Trends in "high-performance polymers" and "biodegradable materials" often cite sulfonate esters as key modifiers. Environmental regulations driving the demand for low-VOC (volatile organic compound) solutions further amplify interest in this chemical. Manufacturers emphasize its compatibility with water-based systems, reducing reliance on hazardous solvents.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control of methyl 2-hydroxyethane-1-sulfonate. Queries like "sulfonate ester characterization methods" peak in academic forums, reflecting the need for precise quantification. Regulatory compliance, particularly in REACH and FDA submissions, requires rigorous purity standards (>98%), which suppliers address through advanced purification protocols.

Emerging applications include energy storage, where methyl 2-hydroxyethane-1-sulfonate derivatives are tested as electrolyte additives in lithium-ion batteries. This aligns with the booming EV (electric vehicle) market, where "battery chemistry innovations" dominate search trends. Its sulfonate group enhances ionic conductivity while mitigating thermal degradation, a hotspot in battery safety research.

In conclusion, methyl 2-hydroxyethane-1-sulfonate (CAS No. 81171-21-3) exemplifies the intersection of innovation and practicality. Its adaptability across sectors—from life sciences to renewable energy—positions it as a compound of strategic importance. As industries prioritize sustainability and efficiency, this sulfonate ester is poised to play an increasingly pivotal role in next-generation chemical solutions.